N-(2,1,3-benzothiadiazol-5-ylmethyl)-N,1,3-trimethyl-2,6-dioxo-1,2,3,6-tetrahydro-4-pyrimidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2,1,3-benzothiadiazol-5-ylmethyl)-N,1,3-trimethyl-2,6-dioxo-1,2,3,6-tetrahydro-4-pyrimidinecarboxamide is a useful research compound. Its molecular formula is C15H15N5O3S and its molecular weight is 345.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 345.08956053 g/mol and the complexity rating of the compound is 596. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Metabolism and Disposition Studies
Compounds with complex structures, including benzothiazoles and pyrimidine derivatives, are often studied for their pharmacokinetics and metabolism. For instance, studies on the disposition and metabolism of novel orexin 1 and 2 receptor antagonists highlight the intricate metabolic pathways these compounds undergo, including oxidation and rearrangement processes. These studies are critical for understanding how compounds are processed in the body and their potential implications for treating conditions such as insomnia (C. Renzulli et al., 2011) Consensus.
Diagnostic Imaging Applications
Certain benzothiazole derivatives are utilized in diagnostic imaging, particularly in positron emission tomography (PET) studies. For example, N-methyl[11C]2-(4′methylaminophenyl)-6-hydroxy-benzothiazole (PIB) has been employed for in vivo measurement of cerebral amyloid load in Alzheimer’s disease and frontotemporal dementia, aiding in the differentiation between these conditions (H. Engler et al., 2007) Consensus.
Oncological Research
In the realm of oncology, benzothiazole and pyrimidine derivatives are investigated for their potential in detecting and treating cancer. For example, iodine-123-(S)-2-hydroxy-3-iodo-6-methoxy-N-[(1-ethyl-2-pyrrolidinyl) methyl] benzamide ([123I]-(S)-IBZM) has shown promise as a tracer for melanoma imaging due to its ability to detect melanoma metastases, demonstrating the potential therapeutic and diagnostic applications of such compounds (L. Maffioli et al., 1994) Consensus.
Neurological Applications
Amino-benzothiazole compounds, such as pramipexole, have been extensively researched for their role in treating neurological disorders. These compounds exhibit high affinity for dopamine receptors, offering insights into their therapeutic potential for conditions like Parkinson's disease (M. Piercey et al., 1996) Consensus.
Properties
IUPAC Name |
N-(2,1,3-benzothiadiazol-5-ylmethyl)-N,1,3-trimethyl-2,6-dioxopyrimidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N5O3S/c1-18(8-9-4-5-10-11(6-9)17-24-16-10)14(22)12-7-13(21)20(3)15(23)19(12)2/h4-7H,8H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNQFJIFCTFOIAY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=O)N(C1=O)C)C(=O)N(C)CC2=CC3=NSN=C3C=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.